Cas no 1246551-76-7 (Ethyl 4-amino-1,6-naphthyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-1,6-naphthyridine-3-carboxylate
• CAS No: 1246551-76-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5714462
• PubChem ID: 84222569
• Update Time: 2025-10-20

Ethyl 4-amino-1,6-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl4-amino-1,6-naphthyridine-3-carboxylate
• Ethyl 4-amino-1,6-naphthyridine-3-carboxylate
• A920410
• 1246551-76-7
• 4-Amino-[1,6]naphthyridine-3-carboxylic acid ethyl ester
• 1,6-Naphthyridine-3-carboxylic acid, 4-amino-, ethyl ester

• Inchi： 1S/C11H11N3O2/c1-2-16-11(15)8-6-14-9-3-4-13-5-7(9)10(8)12/h3-6H,2H2,1H3,(H2,12,14)
• InChI Key： GLTWKOPESDMDMI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2C=CN=CC2=C1N)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 395.1±37.0 °C(Predicted)
• pka: 5.75±0.30(Predicted)

Additional information on Ethyl 4-amino-1,6-naphthyridine-3-carboxylate

Recent Advances in the Study of Ethyl 4-amino-1,6-naphthyridine-3-carboxylate (CAS: 1246551-76-7)

Ethyl 4-amino-1,6-naphthyridine-3-carboxylate (CAS: 1246551-76-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its naphthyridine core, has been the subject of recent studies exploring its synthesis, biological activity, and therapeutic potential. The following research brief consolidates the latest findings related to this compound, providing insights into its current applications and future prospects.

Recent studies have focused on the synthesis and optimization of Ethyl 4-amino-1,6-naphthyridine-3-carboxylate, aiming to improve its yield and purity for pharmaceutical applications. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to achieve high-efficiency production. The compound's structural features, particularly the amino and carboxylate functional groups, make it a versatile intermediate for further chemical modifications, enabling the development of novel derivatives with enhanced biological activities.

In the realm of medicinal chemistry, Ethyl 4-amino-1,6-naphthyridine-3-carboxylate has shown promising activity in preliminary pharmacological screenings. Investigations into its mechanism of action suggest potential interactions with key biological targets, such as enzymes and receptors involved in disease pathways. For instance, recent in vitro studies have demonstrated its inhibitory effects on specific kinases, highlighting its potential as a lead compound for kinase inhibitor development. These findings are particularly relevant for the treatment of cancers and inflammatory diseases, where kinase dysregulation plays a critical role.

Furthermore, the compound's pharmacokinetic properties, including solubility, stability, and bioavailability, have been evaluated to assess its suitability for therapeutic use. While challenges remain in optimizing these parameters, early results indicate that Ethyl 4-amino-1,6-naphthyridine-3-carboxylate possesses a favorable profile for further development. Researchers are also exploring its potential in combination therapies, where it may synergize with existing drugs to enhance efficacy or overcome resistance mechanisms.

In conclusion, Ethyl 4-amino-1,6-naphthyridine-3-carboxylate (CAS: 1246551-76-7) represents a promising candidate for drug discovery, with ongoing research uncovering its diverse applications and therapeutic potential. Continued efforts in synthetic optimization, biological evaluation, and preclinical testing will be essential to translate these findings into clinical advancements. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the chemical biology and pharmaceutical industries.